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Cat. No.: B577080
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Abstract: This document provides a comprehensive technical guide for researchers and

scientists on the application of Chlorinated Paraffins (CPs) as additive flame retardants in

polymeric materials. It details the fundamental mechanisms of flame retardancy, offers practical

protocols for formulation and sample preparation, and presents standardized methodologies for

evaluating efficacy. Furthermore, it addresses the critical aspects of the current regulatory

landscape and environmental considerations associated with CPs.

Introduction to Chlorinated Paraffins (CPs)
Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes, produced

commercially since the 1930s.[1] They are synthesized by the chlorination of paraffin fractions

derived from petroleum distillation.[1][2] The versatility of CPs stems from the ability to tailor

their properties by varying the carbon chain length of the paraffin feedstock and the degree of

chlorination (typically 30-70% by weight).[3][4]

CPs are categorized based on their carbon chain length:

Short-Chain Chlorinated Paraffins (SCCPs): C₁₀-C₁₃ carbon atoms.[2][5]
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Medium-Chain Chlorinated Paraffins (MCCPs): C₁₄-C₁₇ carbon atoms.[2][5]

Long-Chain Chlorinated Paraffins (LCCPs): C₁₈-C₃₀ carbon atoms.[2][6]

As flame retardants, CPs are valued for their cost-effectiveness, good compatibility with a wide

range of polymers, and their ability to impart desirable properties such as low volatility and

chemical resistance.[2][7] They are physically blended into the polymer matrix, functioning as

additive flame retardants.

Mechanism of Flame Retardancy
Chlorinated paraffins impart flame retardancy through a combination of gas phase and

condensed phase actions upon exposure to the high temperatures of a fire. For flame-retardant

applications, CPs with a high chlorine content (approximately 70%) are most effective.[1][6]

Gas Phase Inhibition: When the polymer heats up, the CPs decompose and release hydrogen

chloride (HCl) gas.[8][9] This HCl acts as a flame poison in the gas phase by interfering with

the self-sustaining, high-energy radical chain reactions of combustion.[10] Specifically, the

chlorine radicals (Cl•) scavenge highly reactive hydrogen (H•) and hydroxyl (•OH) radicals,

which are essential for flame propagation, thus quenching the fire.[10]

Condensed Phase Action: In the solid (condensed) phase, the released HCl acts as a catalyst

to promote dehydration and cross-linking of the polymer backbone. This process enhances the

formation of a stable, insulating layer of char on the material's surface.[2][9] This char layer

serves as a physical barrier that limits the evolution of flammable volatile gases (fuel) from the

polymer and reduces the transfer of heat from the flame to the underlying material.[2]
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Caption: Workflow for Developing a CP-Based Flame Retardant Polymer.

Protocol 1: Incorporation into a Thermoplastic via Melt
Compounding
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Objective: To achieve a homogeneous dispersion of CPs and synergists within a polymer

matrix (e.g., Polypropylene).

Materials & Equipment:

Polymer resin (e.g., PP pellets)

Chlorinated Paraffin (liquid or powder grade with ~70% chlorine)

Antimony Trioxide (Sb₂O₃) powder

Forced-air drying oven

Gravimetric blender or bags for manual blending

Co-rotating twin-screw extruder

Water bath and pelletizer

Procedure:

Drying: Dry the polymer pellets as per the manufacturer's recommendation (e.g., 2-4 hours

at 80°C for PP) to prevent hydrolytic degradation during processing.

Pre-blending: In a container, accurately weigh and combine the dried polymer pellets,

chlorinated paraffin, and antimony trioxide at the desired ratio. For liquid CPs, they can be

injected directly into the extruder melt zone if equipment allows.

Extruder Setup: Set the temperature profile for the extruder zones appropriate for the base

polymer. For PP, a profile might range from 180°C at the feed zone to 210°C at the die.

Compounding: Feed the pre-blended mixture into the extruder at a consistent rate. The high

shear forces generated by the rotating screws will ensure thorough mixing and dispersion of

the additives.

Extrusion & Pelletizing: The molten polymer strand exits the die, is cooled rapidly in a water

bath, and is then cut into pellets by the pelletizer.
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Post-Drying: Dry the compounded pellets to remove surface moisture before subsequent

processing.

Causality Note: A twin-screw extruder is critical for this application as it provides superior

distributive and dispersive mixing compared to a single-screw extruder, which is essential for

achieving consistent flame-retardant properties throughout the material.

Protocol 2: Preparation of Standard Test Specimens
Objective: To create standardized samples for flammability and thermal analysis from the

compounded pellets.

Equipment:

Injection molding machine or compression molding press

Standard test molds (e.g., for UL 94 bars: 125 x 13 x 3.0 mm; for cone calorimeter plaques:

100 x 100 x 3.0 mm). [11][12] Procedure:

Drying: Dry the compounded pellets as established in Protocol 1.

Molding:

Injection Molding: Set the molding parameters (temperatures, pressures, injection speed)

according to the base polymer's requirements. Inject the molten polymer into the desired

mold. This is the preferred method for thermoplastics to achieve consistent part density

and surface finish.

Compression Molding: Place a pre-weighed amount of pellets into the mold cavity, heat

the press to the polymer's melt temperature, apply pressure to form the plaque, and cool

under pressure.

Conditioning: Before testing, condition all specimens for a minimum of 48 hours at 23 ± 2°C

and 50 ± 5% relative humidity, as specified by standards like UL 94.

Protocol 3: Thermal Stability Evaluation by
Thermogravimetric Analysis (TGA)
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Objective: To assess the effect of the CP flame retardant on the thermal decomposition profile

of the polymer. [13][14] Equipment:

Thermogravimetric Analyzer (TGA)

Procedure:

Sample Preparation: Cut a small, representative sample (5-10 mg) from a test specimen.

Instrument Setup:

Place the sample in the TGA pan (e.g., platinum or alumina).

Set the purge gas. Use an inert atmosphere (Nitrogen, 40 mL/min) to study pyrolysis or an

oxidative atmosphere (Air, 40 mL/min) to simulate burning. [13] * Set the thermal program:

Heat from ambient temperature to 700°C at a constant rate (e.g., 10°C/min). [13]3. Data

Acquisition: Run the experiment and record the mass loss as a function of temperature.

Data Interpretation:

TGA Curve (Mass vs. Temp): A successful flame retardant will often increase the final mass

at the end of the test (char yield). [15]The onset temperature of decomposition may

decrease, indicating the CP is activating at an early stage to protect the polymer. [13]* DTG

Curve (Derivative of Mass Loss vs. Temp): This curve shows the rate of mass loss. A

reduction in the peak rate of mass loss indicates slower degradation.

Protocol 4: Flammability Classification by UL 94 Vertical
Burn Test
Objective: To classify the material's burning behavior (self-extinguishing properties and

dripping) after exposure to a small flame. [16][17] Equipment:

UL 94 test chamber

Bunsen burner with specified barrel diameter

Specimen clamp and timer
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Surgical cotton

Procedure:

Setup: Mount a conditioned specimen (125 x 13 mm bar) vertically. Place a small patch of

dry surgical cotton on the base of the chamber, 300 mm below the specimen.

First Flame Application: Apply a 20 mm high blue flame to the bottom edge of the specimen

for 10 seconds, then remove it.

Record t₁ and t₂: Record the afterflame time (t₁) in seconds. Once flaming ceases,

immediately record the afterglow time (t₂).

Second Flame Application: As soon as flaming from the first application ceases, immediately

re-apply the flame for another 10 seconds.

Record t₃ and t₄: After removing the flame, record the second afterflame time (t₃) and the

subsequent afterglow time (t₄).

Observe Dripping: Note whether any flaming drips from the specimen ignite the cotton below.

Repeat: Test a total of five specimens.

Data Interpretation: The material is classified based on the stringent criteria summarized below.

Table 2: UL 94 Vertical Burn Classifications
Criteria V-0 V-1 V-2 Afterflame time for each
specimen (t₁ or t₃) ≤ 10 s ≤ 30 s ≤ 30 s Total
afterflame time for 5 specimens (Σt₁ + Σt₃) ≤ 50 s
≤ 250 s ≤ 250 s Afterflame + Afterglow time per
specimen (t₂ + t₄ or t₃ + t₄) ≤ 30 s ≤ 60 s ≤ 60 s
Burn to holding clamp No No No Cotton ignition
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by flaming drips No No Yes Source: Based on
criteria from UL 94 standard documents. [23][24]
Protocol 5: Fire Behavior Analysis by Cone Calorimetry
Objective: To obtain quantitative data on the fire performance of a material under well-

ventilated, forced-flaming conditions that simulate a developing fire. [18] Equipment:

Cone Calorimeter compliant with ISO 5660.

Procedure:

Sample Preparation: Wrap a conditioned specimen (100 x 100 x 3 mm plaque) in aluminum

foil, leaving the top surface exposed. Place it in the sample holder.

Instrument Setup:

Set the external heat flux from the conical heater. A common level for plastics is 35 kW/m²

or 50 kW/m².

Position the spark igniter above the sample surface.

Test Execution: Begin the test. The instrument will record the time to sustained ignition (TTI)

and continuously measure the oxygen depletion in the exhaust stream to calculate the heat

release rate (HRR). The test typically ends when flaming ceases or after a set time.

Data Acquisition: The software collects data on HRR, smoke production, mass loss, and gas

evolution.

Data Interpretation:

Heat Release Rate (HRR): The single most important parameter. A lower peak HRR (pHRR)

and a lower Total Heat Release (THR) indicate a more effective flame retardant. [19]* Time

to Ignition (TTI): A longer TTI is generally desirable, as it indicates greater resistance to

ignition.
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Smoke Production: Parameters like Total Smoke Release (TSR) are measured. Halogenated

systems like CPs can sometimes increase smoke production, which is an important

consideration. [20]

Regulatory Status, Safety, and Alternatives
Health and Environmental Concerns: While effective, the use of certain CPs is under intense

scrutiny due to environmental and health risks. SCCPs in particular are classified as Persistent

Organic Pollutants (POPs). [21]They are persistent in the environment, bioaccumulative in

wildlife and humans, and toxic to aquatic organisms. [5][22]Studies have linked SCCPs to

potential liver, kidney, and thyroid toxicity. [21][23][24]MCCPs and LCCPs are also being

evaluated by regulatory agencies, though data is more limited. [22][25] Regulatory Actions:

Stockholm Convention: SCCPs are listed for global elimination, with some specific

exemptions. [26][27]* U.S. EPA: The Environmental Protection Agency has taken action

under the Toxic Substances Control Act (TSCA) to restrict the use of SCCPs and requires

notification for new uses of certain CPs through Significant New Use Rules (SNURs). [27]

[22][28]* European Union: SCCPs are heavily restricted under REACH and the POPs

Regulation.

Alternatives: Due to regulatory pressures, there is a strong industry trend towards replacing

CPs, especially SCCPs. Common alternatives include:

Organophosphorus Flame Retardants: Such as phosphate esters (e.g., tricresyl phosphate).

* Inorganic Flame Retardants: Such as aluminum hydroxide and magnesium hydroxide. [5]

[29]* Nitrogen-based Flame Retardants: Such as melamine and its derivatives. [30] The

selection of an alternative requires careful consideration of its performance, cost, processing

characteristics, and its own toxicological profile.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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